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Compound of Interest

Compound Name: Methyl D-lysinate
CAS No.: 42807-32-9
Cat. No.: B3266545
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Executive Summary

Methyl D-lysinate is the ester derivative of the non-proteinogenic amino acid D-lysine. Unlike
its L-enantiomer, which is ubiquitous in biology, the D-isomer is utilized in drug development
specifically to engineer proteolytic resistance into peptide therapeutics.

This guide addresses a critical ambiguity in the field: the distinction between the theoretical free
base (unstable) and the commercial dihydrochloride salt (stable). Most "molecular weight"
queries regarding this compound fail to account for the counterions required for stability,
leading to stoichiometry errors in synthesis.

Part 1: Physicochemical Profile & Molecular Identity

The following data differentiates the theoretical free base from the stable salt form used in 99%
of experimental workflows.

Table 1: Comparative Molecular Specifications
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Methyl D-Lysinate (Free Methyl D-Lysinate
Property . .
Base) Dihydrochloride (Salt)
687-64-9 (Generic/L-isomer 67396-08-1 (Specific to D-
CAS Number _ '
often cited) isomer 2HCI)
Molecular Formula
Molecular Weight 160.22 g/mol 233.13 g/mol
) o White to off-white crystalline
Physical State Oily liquid (Unstable)
powder
B Organic solvents (DCM,
Solubility Water, Methanol, DMSO
EtOAC)
-NH
. ~7.0,
pKa (Approx) N/A (Protonated)
-NH
:~10.5
Hygroscopicity N/A High (Requires desiccation)

Critical Note on Stoichiometry: When calculating equivalents for peptide coupling, you must use
the MW of the dihydrochloride salt (233.13 g/mol ). Using the free base MW will result in a 31%

under-loading of reagents.

Part 2: Synthetic Utility & Mechanism

The primary utility of Methyl D-lysinate lies in peptidomimetics. Incorporating D-amino acids
into peptide sequences disrupts the substrate recognition sites of endogenous proteases (e.g.,
trypsin, chymotrypsin), significantly extending the plasma half-life of peptide drugs.
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Mechanism of Synthesis (Acyl Chloride Activation)
The standard synthesis utilizes thiony! chloride (

) in methanol. This method is preferred over acid catalysis (

) because it generates anhydrous

in situ and drives the equilibrium toward the ester via the formation of a reactive acyl chloride
intermediate, while simultaneously trapping the amine groups as hydrochloride salts to prevent
side reactions (like lactamization).

: S Nucleophilic Attack Methyl D-Lysinate
D-Lysine (2witterion) Activation (-10°C) (Reflux) Dihydrochloride
Acyl Chloride

| Intermediate

SOCI2 + MeOH S02 (gas) + HCI

Click to download full resolution via product page

Figure 1: Reaction pathway for the conversion of D-Lysine to its methyl ester dihydrochloride
salt using thionyl chloride activation.

Part 3: Synthesis Protocol (Standard Operating
Procedure)

Safety Warning: Thionyl chloride is highly corrosive and reacts violently with water.[1] Perform
all steps in a fume hood.

Materials

e D-Lysine Monohydrochloride (Starting material)
e Thionyl Chloride (

, Reagent Grade)
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e Methanol (Anhydrous)

e Diethyl Ether or MTBE (for precipitation)

Step-by-Step Methodology

e Preparation (0°C - 10°C):

o Charge a flame-dried round-bottom flask with anhydrous methanol (10 mL per gram of
lysine).

o Cool to 0°C using an ice/salt bath.
o Slowly add Thionyl Chloride (2.5 equivalents) dropwise.

o Why: This exothermic reaction generates the active chlorinating species. Adding it warm
can cause flash boiling.

¢ Addition & Reflux:

o

Add D-Lysine Monohydrochloride (1.0 equivalent) to the solution.

[¢]

Remove the ice bath and allow to warm to room temperature.

[¢]

Heat to reflux (approx. 65°C) for 12—16 hours.

[e]

Monitoring: Use TLC (System: n-Butanol/Acetic Acid/Water 3:1:1) to confirm
disappearance of the starting amino acid.

¢ Isolation:

o Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or foam.

o Crucial Step: Re-dissolve in a minimum amount of cold methanol and add excess Diethyl
Ether (or MTBE) to precipitate the product.

o Filter the white precipitate under vacuum.

e Drying:
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o Dry the solid in a vacuum desiccator over

or KOH pellets overnight.

o Result: Methyl D-lysinate dihydrochloride (H-D-Lys-OMe[2] - 2HCI).[2][3][4]

Part 4: Quality Control & Characterization

To validate the synthesis, the following analytical signatures must be confirmed.

1H-NMR (D20 or DMSO-d®6)

o Methyl Ester Singlet: Look for a sharp singlet at ~3.7 ppm (

). This confirms esterification.[5]

e Alpha-Proton: A triplet/multiplet at ~4.0 ppm.

o Absence of Broad OH: The disappearance of the carboxylic acid proton (usually invisible in
D20 exchange, but relevant in DMSO).

Mass Spectrometry (ESI-MS)

e Target m/z: 161.1

(Corresponds to the free base mass + proton).

o Note: You will NOT see the mass of the chlorides (233.13) in positive mode MS; you will see
the cation mass.

HPLC Purity

e Column: C18 Reverse Phase.
o Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.
o Detection: 210 nm (peptide bond/ester absorption).

e Note: D-Lys-OMe is polar; it will elute early (low retention time).
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Part 5: Handling, Stability, and Storage

The stability of Methyl D-lysinate is dictated by its salt form and environmental moisture.

Storage Workflow
D-Lys-OMe - 2HCI
(Dry Powder)
Hygroscopic Free Base Gen.
Exposure to Neutralization
Humidity (pH > 7)
Slow Rapid Self-Reaction

Hydrolysis Diketopiperazine

(Reverts to D-Lysine) (Cyclization/Polymerization)

Click to download full resolution via product page

Figure 2: Stability profile indicating degradation pathways via hydrolysis (moisture) and
cyclization (basic conditions).

Critical Handling Rules

» Keep Acidic: Never neutralize the salt to the free base until the exact moment of coupling.
The free base can undergo intermolecular aminolysis (polymerization) or intramolecular
cyclization.

» Desiccation: The dihydrochloride salt is hygroscopic. If left on the bench, it will absorb water,
becoming a sticky gum. This water introduces error in mass measurements and hydrolyzes
the ester over time.

e Solvent Compatibility: Soluble in water and methanol. Insoluble in ether and hexanes.
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isomer properties are chemically identical to L-isomer regarding MW and reactivity, varying
only in optical rotation). National Library of Medicine. Retrieved from [Link]

¢ Brenner, M., & Huber, W. (1953). Herstellung von a-Amino-saureestern durch Alkoholyse der
Methylester.

o Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids.[8][3][4][5][9][10] John
Wiley & Sons. (Authoritative text on amino acid properties and salt stoichiometry).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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